Cas no 88374-59-8 (1-Hexanol, 6-(oxidodipropylamino)-)
88374-59-8 structure
Product Name:1-Hexanol, 6-(oxidodipropylamino)-
CAS No:88374-59-8
MF:C12H26NO2
MW:216.340343952179
CID:634857
PubChem ID:71408630
Update Time:2025-04-19
1-Hexanol, 6-(oxidodipropylamino)- Chemical and Physical Properties
Names and Identifiers
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- 1-Hexanol, 6-(oxidodipropylamino)-
- 3-[6-hydroxyhexyl(propyl)amino]propan-1-olate
- DTXSID60828429
- 3-[(6-HYDROXYHEXYL)(PROPYL)AMINO]PROPAN-1-OLATE
- 88374-59-8
-
- Inchi: 1S/C12H26NO2/c1-2-8-13(10-7-12-15)9-5-3-4-6-11-14/h14H,2-12H2,1H3/q-1
- InChI Key: RDPGCYRPXACAKW-UHFFFAOYSA-N
- SMILES: OCCCCCCN(CCC)CCC[O-]
Computed Properties
- Exact Mass: 216.196354072g/mol
- Monoisotopic Mass: 216.196354072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 11
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 46.5Ų
1-Hexanol, 6-(oxidodipropylamino)- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
88374-59-8 (1-Hexanol, 6-(oxidodipropylamino)-) Related Products
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- 2683-57-0(5-(Diethylamino)pentan-1-ol)
- 2050-51-3(3-(Dibutylamino)-1-propanol)
- 27384-58-3(5-(dimethylamino)pentan-1-ol)
- 2937-83-9(1-Piperidinepentanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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